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Compound of Interest

Compound Name: Triuranium octaoxide

Cat. No.: B12748452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the critical role of triuranium octoxide

(U3O8), commonly known as yellowcake, in the nuclear fuel cycle. The content covers its

primary applications, from its initial processing to its use in fuel fabrication, and includes

protocols for key conversion processes.

Introduction to U3O8 and its Role in the Nuclear
Fuel Cycle
Triuranium octoxide (U3O8) is a stable oxide of uranium that serves as the standard for buying

and selling uranium. After uranium ore is mined and milled, it is processed into U3O8

concentrate. This concentrate is the primary feedstock for the production of nuclear fuel. The

key applications of U3O8 in the nuclear fuel cycle are:

Feed material for conversion: U3O8 is the starting material for the production of uranium

hexafluoride (UF6), which is the chemical form of uranium used in the enrichment process.

[1][2][3]

Fabrication of dispersion fuels: U3O8 can be mixed with aluminum powder to create

dispersion fuel plates for research and test reactors.

Target material for isotope production: U3O8 can be used as a target material in nuclear

reactors for the production of medical and industrial isotopes.
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Long-term stable storage of depleted uranium: Due to its high stability, U3O8 is a suitable

chemical form for the long-term disposal of depleted uranium.

Quantitative Data Summary
The following tables summarize key quantitative data related to the properties and

specifications of U3O8 and its conversion products.

Table 1: Physical and Chemical Properties of U3O8

Property Value

Chemical Formula U3O8

Molar Mass 842.09 g/mol

Appearance Olive green to black solid

Density 8.3 g/cm³

Melting Point Decomposes at 1300 °C

Solubility in Water Insoluble

Solubility in Acids Soluble in nitric acid and sulfuric acid

Table 2: Typical Specifications for U3O8 Concentrates for Conversion
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Parameter Standard Limit Maximum Limit

U3O8 Content (dry basis) > 80% -

Moisture Content < 1.0% 2.5%

Vanadium (V) < 0.15% 0.50%

Molybdenum (Mo) < 0.10% 0.30%

Calcium (Ca) < 0.50% 1.50%

Iron (Fe) < 1.00% 2.50%

Sulfur (S) < 1.50% 4.00%

Phosphorus (P) < 0.10% 0.70%

Silicon (Si) < 1.00% 2.50%

Halogens (Cl, Br, I) < 0.05% 0.15%

Boron (B) < 10 ppm 30 ppm

Cadmium (Cd) < 10 ppm 25 ppm

Table 3: Comparison of Wet and Dry U3O8 to UF6 Conversion Processes
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Feature
Wet Process (Solvent
Extraction)

Dry Process (Fluoride
Volatility)

Feed Purity Requirement
Can handle lower purity U3O8

concentrates.

Requires higher purity U3O8

concentrates.

Purification Method
Solvent extraction of uranyl

nitrate.

Fractional distillation of crude

UF6.

Major Reagents

Nitric acid, organic solvents

(e.g., TBP), ammonia,

hydrogen, HF, F2.

Hydrogen, anhydrous

hydrogen fluoride (HF), fluorine

(F2).

Key Intermediate

Uranyl nitrate (UO2(NO3)2),

Ammonium diuranate (ADU) or

Uranium trioxide (UO3).

Uranium dioxide (UO2),

Uranium tetrafluoride (UF4).

Waste Streams

Generates liquid waste from

solvent extraction and

precipitation.

Primarily generates solid and

gaseous waste from

fluorination.

Final Product Purity High purity UF6.
High purity UF6 (typically

>99.95%).[2]

Complexity
More complex process with

more steps.
Simpler, more direct process.

Prevalence
Used in Canada, France,

Russia, and China.

Primarily used in the United

States.[3]

Experimental Protocols
The following are generalized protocols for the key industrial processes involving U3O8. It is

important to note that specific operational parameters are often proprietary and may vary

between facilities.

This process, also known as the fluoride volatility process, involves the direct conversion of

U3O8 to UF6 without a wet chemical purification step.

1. Feed Preparation:
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U3O8 concentrate is received and sampled to ensure it meets the required purity
specifications.
The powder is sized to ensure uniform reaction kinetics.

2. Reduction to UO2:

The U3O8 powder is fed into a fluidized bed reactor.
It is heated to approximately 540-650°C in a stream of hydrogen gas (H2) to reduce it to
uranium dioxide (UO2).
Reaction: U3O8 + 2H2 → 3UO2 + 2H2O

3. Hydrofluorination to UF4:

The UO2 powder is then transferred to a second fluidized bed reactor.
It is reacted with anhydrous hydrogen fluoride (HF) gas at approximately 450-550°C to
produce uranium tetrafluoride (UF4).
Reaction: UO2 + 4HF → UF4 + 2H2O

4. Fluorination to UF6:

The UF4 powder is fed into a flame tower or another fluidized bed reactor.
It is reacted with elemental fluorine gas (F2) at high temperatures (can exceed 1100°C in a
flame tower) to produce gaseous uranium hexafluoride (UF6).
Reaction: UF4 + F2 → UF6

5. UF6 Purification and Collection:

The crude UF6 gas is passed through a series of cold traps and distillation columns to
remove volatile impurities.
The purified UF6 is then condensed and collected in cooled cylinders as a solid.

This process involves dissolving the U3O8 concentrate and purifying it through solvent

extraction before conversion to UF6.

1. Dissolution:

U3O8 concentrate is dissolved in nitric acid (HNO3) to form a uranyl nitrate solution
(UO2(NO3)2).
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2. Solvent Extraction:

The uranyl nitrate solution is fed into a multi-stage solvent extraction circuit.
The uranium is selectively extracted into an organic phase (typically tributyl phosphate, TBP,
in a kerosene diluent), leaving impurities in the aqueous phase.
The uranium is then stripped from the organic phase using a dilute nitric acid solution.

3. Denitration/Precipitation and Calcination:

The purified uranyl nitrate solution is either thermally denitrated to produce uranium trioxide
(UO3) or precipitated with ammonia to form ammonium diuranate ((NH4)2U2O7, ADU).
The UO3 or ADU is then calcined (heated to high temperatures) to produce a high-purity
UO3 or U3O8 powder.

4. Reduction, Hydrofluorination, and Fluorination:

The purified uranium oxide then undergoes the same reduction, hydrofluorination, and
fluorination steps as described in the dry process protocol to produce UF6.

This protocol outlines the general steps for fabricating dispersion-type fuel plates used in

research reactors.

1. Powder Preparation and Blending:

U3O8 powder with a specific particle size distribution is procured or produced.
Aluminum (Al) powder of a specified particle size is also procured.
The U3O8 and Al powders are precisely weighed and blended to achieve the desired
uranium loading.

2. Cold Compaction:

The blended powder is loaded into a die and cold-pressed to form a "compact" or "meat."

3. Assembly of the "Picture Frame":

The fuel compact is placed into a frame of aluminum alloy (e.g., Al-6061).
Cover plates of the same aluminum alloy are placed on the top and bottom of the frame,
sandwiching the fuel compact.
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4. Hot Rolling:

The entire assembly is heated in a furnace to a specific temperature (e.g., 500-600°C) and
then passed through a rolling mill multiple times.
The hot rolling process bonds the cladding to the fuel core and reduces the thickness of the
fuel plate to the desired dimension.

5. Blister Testing and Quality Control:

The fabricated fuel plates are subjected to blister testing (heating to a high temperature) to
ensure a good metallurgical bond between the fuel and the cladding.
Other quality control measures include ultrasonic testing, X-ray radiography to check for fuel
homogeneity, and dimensional inspections.

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships in the application of U3O8 in

the nuclear fuel cycle.
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Caption: Overview of the Nuclear Fuel Cycle highlighting the position of U3O8.
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Caption: Comparison of Dry and Wet Processes for U3O8 to UF6 Conversion.
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Caption: Workflow for U3O8-Al Dispersion Fuel Plate Fabrication.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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